(5-fluorobenzo[b]thiophen-2-yl)(2-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl)methanone

• IUPAC Name: (5-fluoro-1-benzothiophen-2-yl)-[2-(1-methylpyrazol-4-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C18H18FN3OS/c1-21-11-13(10-20-21)15-4-2-3-7-22(15)18(23)17-9-12-8-14(19)5-6-16(12)24-17/h5-6,8-11,15H,2-4,7H2,1H3
• InChI Key: OTJVQLCVELRUEK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CCCCN2C(=O)C3=CC4=C(S3)C=CC(=C4)F
• Molecular Formula: C18H18FN3OS
• Molecular Weight: 343.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The specific methods would depend on the starting materials and the desired route of synthesis.

Molecular Structure Analysis

The molecular structure of a compound like this can be determined using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

This compound, like any organic molecule, can undergo a variety of chemical reactions. The specific reactions would depend on the conditions and the reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. These can be determined through a variety of laboratory tests.

Scientific Research Applications

Synthesis and Structural Analysis

• A study by Prasad et al. (2018) explores the synthesis and structural characterization of a similar compound, focusing on its crystal structure and intermolecular interactions. This research contributes to understanding the stability and properties of such compounds in solid state (Prasad et al., 2018).

Antimicrobial and Antifungal Activity

• Gadakh et al. (2010) synthesized a series of fluorine-containing compounds related to the chemical structure and evaluated their antibacterial and antifungal activities. The study provides insights into the potential application of these compounds in combating microbial infections (Gadakh et al., 2010).

Anticonvulsant and Neurotoxicity Evaluation

• Malik and Khan (2014) investigated the anticonvulsant activities of similar compounds. Their study included a neurotoxicity evaluation, contributing to the understanding of the therapeutic potential and safety of these compounds (Malik & Khan, 2014).

Enzyme Inhibitory Activity

• A research by Cetin et al. (2021) on thiophene-based heterocyclic compounds, which are structurally related, investigated their enzyme inhibitory activities. This study is significant for understanding how these compounds interact with biological enzymes and their potential therapeutic applications (Cetin et al., 2021).

Insecticidal Activity

• Ding et al. (2019) explored the insecticidal activity of novel piperidine thiazole compounds, which are structurally similar to the compound . This research adds to the potential use of these compounds in agriculture or pest control (Ding et al., 2019).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through a combination of experimental studies and computational modeling.

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicology studies. These can include tests for acute toxicity, chronic toxicity, carcinogenicity, and environmental toxicity.

Future Directions

The future directions for a compound like this could include further studies to better understand its properties, potential applications in fields like medicine or materials science, and modifications to improve its performance.